Cas no 1352506-84-3 (1-((4-(Piperazin-1-yl)pyridin-3-yl)sulfonyl)azepane)

• Product Name: 1-((4-(Piperazin-1-yl)pyridin-3-yl)sulfonyl)azepane
• CAS No: 1352506-84-3
• MF: C₁₅H₂₄N₄O₂S
• MW: 324.441661834717
• CID: 4916041
• Update Time: 2023-08-22

1-((4-(Piperazin-1-yl)pyridin-3-yl)sulfonyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-Piperazin-1-yl-pyridine-3-sulfonyl)-azepane
• 1-((4-(Piperazin-1-yl)pyridin-3-yl)sulfonyl)azepane

• Inchi： 1S/C15H24N4O2S/c20-22(21,19-9-3-1-2-4-10-19)15-13-17-6-5-14(15)18-11-7-16-8-12-18/h5-6,13,16H,1-4,7-12H2
• InChI Key： WAMVXDFCSZDUHV-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1N1CCNCC1)(N1CCCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 0.7
• Topological Polar Surface Area: 73.9